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Compound of Interest

Compound Name: FGF22-IN-1

Cat. No.: B10805680

Get Quote

This guide provides immediate safety, operational, and disposal protocols for researchers,

scientists, and drug development professionals handling FGF22-IN-1. The following procedures

are designed to ensure a safe laboratory environment and minimize exposure risk.

Hazard Identification and Personal Protective Equipment
(PPE)
FGF22-IN-1 is a potent CD4 D1 inhibitor and should be handled with care.[1] While a specific

Safety Data Sheet (SDS) for FGF22-IN-1 is not readily available, general safety precautions for

handling potent kinase inhibitors and hazardous chemicals should be strictly followed.[2][3][4]

Recommended Personal Protective Equipment (PPE):
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PPE Category Item Specifications

Eye Protection
Safety goggles with side-

shields

Must be worn at all times in the

laboratory to protect from

splashes.[2][3][5]

Hand Protection Chemical-resistant gloves

Two pairs of gloves are

recommended, especially

when handling stock solutions.

[2][6][7]

Body Protection
Impervious laboratory coat or

gown

Should be resistant to

chemical permeation.[2][6]

Respiratory Protection Suitable respirator (e.g., N95)

Recommended when handling

the compound as a powder

outside of a certified chemical

fume hood or biological safety

cabinet to avoid aerosol

inhalation.[2][3]

Note: All disposable PPE should not be reused. Reusable PPE must be properly

decontaminated after each use.[6]

Operational Plan: Handling and Storage
1. Preparation of Workspace:

All handling of FGF22-IN-1, especially weighing the solid compound and preparing stock

solutions, should be conducted in a certified chemical fume hood or a Class II Biosafety

Cabinet (BSC) to minimize inhalation exposure.[2]

The work surface should be covered with absorbent, plastic-backed paper.[2]

2. Handling the Compound:

Avoid the formation of dust and aerosols.[8]

Use only in areas with appropriate exhaust ventilation.[8]
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Avoid contact with eyes, skin, and clothing.[3][8]

3. Storage:

FGF22-IN-1 powder should be stored at room temperature in the continental US, though this

may vary elsewhere.[1]

Stock solutions should be stored at -80°C for up to 6 months or at -20°C for up to 1 month.[1]

Quantitative Data Summary:

Parameter Value Source

Storage (Powder) Room temperature [1]

Storage (Stock Solution)
-80°C for 6 months; -20°C for 1

month
[1]

Molecular Weight ~269.3 g/mol (Predicted)

Solubility

≥ 2.5 mg/mL in a solution of

10% DMSO, 40% PEG300,

5% Tween-80, and 45% Saline

[1]

Experimental Protocol: Preparation of FGF22-IN-1
for In Vivo Studies
The following protocol describes the preparation of a 2.5 mg/mL solution of FGF22-IN-1
suitable for in vivo experiments.[1]

Materials:

FGF22-IN-1 powder

DMSO (Dimethyl sulfoxide)

PEG300 (Polyethylene glycol 300)

Tween-80
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Saline (0.9% sodium chloride in ddH₂O)

Procedure:

Prepare a 25.0 mg/mL stock solution of FGF22-IN-1 in DMSO.

To prepare a 1 mL working solution, add 100 µL of the DMSO stock solution to 400 µL of

PEG300 and mix thoroughly.

Add 50 µL of Tween-80 to the mixture and mix until the solution is clear.

Add 450 µL of saline to the solution to bring the final volume to 1 mL.

If precipitation or phase separation occurs, gentle heating and/or sonication can be used to

aid dissolution.[1]

Signaling Pathway
FGF22, a member of the fibroblast growth factor family, exerts its effects by binding to and

activating Fibroblast Growth Factor Receptors (FGFRs), primarily FGFR1 and FGFR2.[9][10]

This interaction, dependent on heparan sulfate proteoglycans (HSPG) as co-receptors, triggers

receptor dimerization and autophosphorylation of the intracellular tyrosine kinase domains.[11]

[12] This activation initiates several downstream signaling cascades, including the RAS-MAPK,

PI3K-AKT, and PLCγ pathways, which are crucial for processes like cell proliferation, survival,

and differentiation.[11][13]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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